(E)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-((5-chloro-2-methylphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-chloro-2-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C19H13BrClN3S/c1-12-2-7-16(21)8-17(12)23-10-14(9-22)19-24-18(11-25-19)13-3-5-15(20)6-4-13/h2-8,10-11,23H,1H3/b14-10+
• InChI Key: LSDRJWBMUNVCRE-GXDHUFHOSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)Br
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H13BrClN3S
• Molecular Weight: 430.7 g/mol

Description

(E)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-((5-chloro-2-methylphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C19H13BrClN3S and its molecular weight is 430.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical compound of interest has been involved in the synthesis of various heterocyclic compounds, exhibiting potential for diverse applications. One study discusses the synthesis of new heterocycles derived from 3-(3-methyl-1H-indol-2-yl)-3-oxopropanenitrile as potent antifungal agents, highlighting the chemical's role in creating compounds with significant antifungal properties (Gomha & Abdel‐Aziz, 2012). This suggests the chemical's potential in contributing to medical and agricultural advancements through the development of new antifungal agents.

Reduction Processes

Research into the reduction of (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles with lithium aluminum hydride has produced (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, indicating the compound's flexibility in chemical reactions and its capability in generating novel structures with potential biological activities (Frolov et al., 2005).

Anticancer and Antioxidant Properties

Significant anticancer, antioxidant, and anti-inflammatory properties have been observed in derivatives of (E)-3-(benzo[d]thiazol-2-ylamino)-2-(1-methyl-1Hindole- 3-carbonyl)-3-(methylthio) acrylonitrile, indicating the therapeutic potential of compounds synthesized from the chemical (Bhale et al., 2018). This discovery opens up possibilities for the development of new drugs with anticancer and antioxidant capabilities.

Enhanced Nonlinear Optical Limiting

The synthesis and characterization of donor-acceptor substituted thiophene dyes have demonstrated enhanced nonlinear optical limiting, suitable for optoelectronic devices aimed at protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018). This application highlights the potential of the compound in contributing to the development of advanced materials for photonic and optoelectronic applications.